Cas no 1602684-47-8 (1,1,1-trifluoro-3-(2-methoxy-5-methylphenyl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(2-methoxy-5-methylphenyl)propan-2-amine
• CAS No: 1602684-47-8
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• CID: 5898556
• PubChem ID: 115826233
• Update Time: 2025-05-26

1,1,1-trifluoro-3-(2-methoxy-5-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(2-methoxy-5-methylphenyl)propan-2-amine
• 1602684-47-8
• EN300-1932900

• Inchi： 1S/C11H14F3NO/c1-7-3-4-9(16-2)8(5-7)6-10(15)11(12,13)14/h3-5,10H,6,15H2,1-2H3
• InChI Key： DMILPILWUBWWLI-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C)C=CC=1OC)N)(F)F

Computed Properties

• Exact Mass: 233.10274856g/mol
• Monoisotopic Mass: 233.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 1,1,1-trifluoro-3-(2-methoxy-5-methylphenyl)propan-2-amine

Introduction to 1,1,1-trifluoro-3-(2-methoxy-5-methylphenyl)propan-2-amine (CAS No. 1602684-47-8)

1,1,1-trifluoro-3-(2-methoxy-5-methylphenyl)propan-2-amine, identified by its CAS number 1602684-47-8, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a trifluoromethyl group and a phenyl ring substituted with methoxy and methyl groups, which contribute to its unique chemical properties and potential biological activities.

The structural motif of 1,1,1-trifluoro-3-(2-methoxy-5-methylphenyl)propan-2-amine combines the lipophilicity provided by the alkyl chain with the electronic and steric effects of the aromatic system. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has made such compounds valuable scaffolds in the design of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated amines due to their diverse pharmacological profiles. Studies have demonstrated that the introduction of fluorine atoms can modulate the pharmacokinetic properties of molecules, including their solubility, bioavailability, and metabolic half-life. The compound 1,1,1-trifluoro-3-(2-methoxy-5-methylphenyl)propan-2-amine exemplifies this trend, as its fluorinated structure may confer advantages in drug development.

One of the most compelling aspects of 1,1,1-trifluoro-3-(2-methoxy-5-methylphenyl)propan-2-amine is its potential as a precursor in the synthesis of more complex pharmacophores. The presence of both an amine functional group and an aromatic ring provides multiple sites for further chemical modification. This versatility has been exploited in various research settings to generate derivatives with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of 1,1,1-trifluoro-3-(2-methoxy-5-methylphenyl)propan-2-amine with biological targets. These studies have highlighted its potential as an inhibitor or modulator of enzymes and receptors involved in key pathological pathways. For instance, preliminary computational models suggest that this compound may interact with proteins implicated in inflammation and neurodegeneration.

The synthesis of 1,1,1-trifluoro-3-(2-methoxy-5-methylphenyl)propan-2-amine represents another area of active investigation. Modern synthetic methodologies have allowed for more efficient and scalable production of this compound compared to traditional approaches. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework.

In addition to its synthetic significance, 1,1,1-trifluoro-3-(2-methoxy-5-methylphenyl)propan-2-amine has been explored in preclinical studies for its potential therapeutic applications. While these studies are still in early stages, they have provided valuable insights into the compound's pharmacological effects. Notably, some preliminary findings suggest that it may exhibit anti-inflammatory or analgesic properties.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The unique electronic properties of fluorine atoms allow for fine-tuning of molecular interactions with biological targets. This has led to the development of several FDA-approved drugs that incorporate fluorine residues. The compound 1,1,1-trifluoro-3-(2-methoxy-5-methylphenyl)propan-2-amine is no exception and represents a promising candidate for further exploration.

As research continues to uncover new applications for fluorinated amines, compounds like 1,1,1-trifluoro-3-(2-methoxy-5-methylphenyl)propan-2-am ine (CAS No. 1602684 47 8) are likely to play an increasingly important role in drug discovery and development. Their structural features offer a rich palette for medicinal chemists to modify and optimize for specific therapeutic outcomes.

The future prospects for this compound are bright, with ongoing studies aimed at elucidating its mechanism of action and identifying new potential indications. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications. In summary, 1 , 1 , 1 - trif luoro - 3 - ( 2 - meth oxy - 5 - me thyl phen yl ) pro pan - 2 - am ine ( C A S N o . 16 02684 -47 -8 ) stands as a testament to the innovative potential of fluorinated aromatic amines in modern pharmaceutical research.